Cas no 130273-11-9 ((3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride)

(3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride structure
130273-11-9 structure
Product Name:(3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
CAS No:130273-11-9
MF:C14H30ClNO3
MW:295.845903873444
CID:4582416
Update Time:2023-08-09

(3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
    • C13136
    • (3R,4S,5R)-TERT-BUTYL 3-METHOXY-5-METHYL-4-(METHYLAMINO)HEPTANOATE HCL
    • (3R,4S,5R)-tert-butyl3-methoxy-5-methyl-4-(methylamino)heptanoatehydrochloride
    • tert-butyl (3R,4S,5R)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride
    • Inchi: 1S/C14H29NO3.ClH/c1-8-10(2)13(15-6)11(17-7)9-12(16)18-14(3,4)5;/h10-11,13,15H,8-9H2,1-7H3;1H/t10-,11-,13+;/m1./s1
    • InChI Key: JRXGCIIOQALIMZ-CSTPHZADSA-N
    • SMILES: Cl.O(C)[C@H](CC(=O)OC(C)(C)C)[C@H]([C@H](C)CC)NC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 248
  • Topological Polar Surface Area: 47.6
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